Cas no 139172-81-9 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester)

• Product Name: Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
• CAS No: 139172-81-9
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 1272892
• PubChem ID: 165343586
• Update Time: 2025-04-20

Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
• 139172-81-9
• DTXSID401145233
• Ethyl 6,7-dihydro-5-methyl-7-oxoisothiazolo[4,3-d]pyrimidine-3-carboxylate

• Inchi： 1S/C9H9N3O3S/c1-3-15-9(14)7-5-6(12-16-7)8(13)11-4(2)10-5/h3H2,1-2H3,(H,10,11,13)
• InChI Key： RTIDYVWFTVDGTM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C2C(C(NC(C)=N2)=O)=N1

Computed Properties

• Exact Mass: 239.03657
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 80.65